Cas no 53965-05-2 (2,5-di(pentan-3-yl)-1H-imidazole)

• Product name: 2,5-di(pentan-3-yl)-1H-imidazole
• CAS No: 53965-05-2
• MF: C₁₃H₂₄N₂
• MW: 208.343
• CID: 2831023
• PubChem ID: 13346154

2,5-di(pentan-3-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 53965-05-2
• DTXSID00537700
• 2,5-di(pentan-3-yl)-1H-imidazole

• Inchi： InChI=1S/C13H24N2/c1-5-10(6-2)12-9-14-13(15-12)11(7-3)8-4/h9-11H,5-8H2,1-4H3,(H,14,15)
• InChI Key： MGDJRKWKGDYYKC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 208.193948774Da
• Monoisotopic Mass: 208.193948774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7Ų